Cas no 2172582-84-0 (8-1-(hydroxymethyl)cyclopropyl-2-azabicyclo3.3.1nonan-8-ol)

• Product Name: 8-1-(hydroxymethyl)cyclopropyl-2-azabicyclo3.3.1nonan-8-ol
• CAS No: 2172582-84-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5849186
• PubChem ID: 165597220
• Update Time: 2025-07-17

8-1-(hydroxymethyl)cyclopropyl-2-azabicyclo3.3.1nonan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-1-(hydroxymethyl)cyclopropyl-2-azabicyclo3.3.1nonan-8-ol
• 8-[1-(hydroxymethyl)cyclopropyl]-2-azabicyclo[3.3.1]nonan-8-ol
• 2172582-84-0
• EN300-1632743

• Inchi： 1S/C12H21NO2/c14-8-11(4-5-11)12(15)3-1-9-2-6-13-10(12)7-9/h9-10,13-15H,1-8H2
• InChI Key： LZCJFMUNGHJYBI-UHFFFAOYSA-N
• SMILES： OC1(CCC2CCNC1C2)C1(CO)CC1

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.5Ų

Additional information on 8-1-(hydroxymethyl)cyclopropyl-2-azabicyclo3.3.1nonan-8-ol

Comprehensive Overview of 8-1-(hydroxymethyl)cyclopropyl-2-azabicyclo[3.3.1]nonan-8-ol (CAS No. 2172582-84-0)

The compound 8-1-(hydroxymethyl)cyclopropyl-2-azabicyclo[3.3.1]nonan-8-ol (CAS No. 2172582-84-0) is a structurally unique bicyclic amine derivative with significant potential in pharmaceutical and biochemical research. Its molecular framework combines a cyclopropyl moiety with a 2-azabicyclo[3.3.1]nonane core, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly focusing on this compound due to its potential applications in targeting neurological disorders, enzyme inhibition, and receptor modulation.

One of the key features of 8-1-(hydroxymethyl)cyclopropyl-2-azabicyclo[3.3.1]nonan-8-ol is its stereochemical complexity, which allows for selective interactions with biological targets. The presence of a hydroxymethyl group and a hydroxyl functional group enhances its solubility and bioavailability, critical factors in drug development. Recent studies suggest its relevance in central nervous system (CNS) therapeutics, particularly in addressing conditions like neurodegenerative diseases and pain management.

In the context of current trends, this compound aligns with the growing demand for small-molecule therapeutics and precision medicine. Its azabicyclic structure is analogous to scaffolds found in FDA-approved drugs, sparking curiosity about its structure-activity relationship (SAR). Computational modeling and high-throughput screening are being employed to explore its binding affinity for G-protein-coupled receptors (GPCRs) and ion channels.

From a synthetic chemistry perspective, CAS No. 2172582-84-0 poses challenges due to its bridged ring system and stereocenters. Innovative strategies like asymmetric catalysis and green chemistry approaches are being tested to optimize its production. The compound’s stability under physiological conditions is another area of investigation, especially for oral bioavailability and metabolic resistance.

Environmental and sustainability concerns in chemical synthesis have also driven interest in this molecule. Researchers are exploring biocatalytic routes and renewable feedstocks to reduce the ecological footprint of its manufacturing process. This aligns with the broader industry shift toward green pharmaceuticals and circular economy principles.

For those searching "azabicyclic compounds in drug discovery" or "hydroxymethyl cyclopropyl derivatives," this compound represents a compelling case study. Its potential applications in personalized medicine and targeted therapy are frequently discussed in academic forums. Additionally, its CAS number (2172582-84-0) is often queried in patent databases and chemical registries, reflecting its commercial and scientific value.

In summary, 8-1-(hydroxymethyl)cyclopropyl-2-azabicyclo[3.3.1]nonan-8-ol is a versatile candidate bridging organic chemistry, pharmacology, and materials science. Its development highlights the intersection of innovative synthesis and therapeutic potential, making it a noteworthy subject for future research and industrial applications.